Cas no 6337-52-6 ( )

  structure
  structure
Product Name: 
CAS No:6337-52-6
MF:C16H20O
MW:228.329404830933
CID:960010
PubChem ID:236004
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methylprop-2-enyl)-2-prop-2-enoxy-3-prop-2-enylbenzene
    • 1-(2-methylprop-2-en-1-yl)-3-(prop-2-en-1-yl)-2-(prop-2-en-1-yloxy)benzene
    • AC1L5VN5
    • AC1Q565P
    • AR-1B1052
    • CTK5B8879
    • KST-1B8020
    • NSC38009
    • NSC-38009
    • DTXSID90284610
    • 6337-52-6
    •  
    • Inchi: 1S/C16H20O/c1-5-8-14-9-7-10-15(12-13(3)4)16(14)17-11-6-2/h5-7,9-10H,1-3,8,11-12H2,4H3
    • InChI Key: WTGDLDXQSCTOGU-UHFFFAOYSA-N
    • SMILES: O(CC=C)C1C(=CC=CC=1CC(=C)C)CC=C

Computed Properties

  • Exact Mass: 228.1515
  • Monoisotopic Mass: 228.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 4.09850
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